Cas no 107734-04-3 (1H-Indole, 2-butyl-6-methoxy-)

1H-Indole, 2-butyl-6-methoxy- structure
1H-Indole, 2-butyl-6-methoxy- structure
Product Name:1H-Indole, 2-butyl-6-methoxy-
CAS No:107734-04-3
MF:C13H17NO
MW:203.280183553696
CID:1184265
PubChem ID:11390081
Update Time:2025-04-20

1H-Indole, 2-butyl-6-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 2-butyl-6-methoxy-
    • 107734-04-3
    • 2-butyl-6-methoxy-1H-indole
    • HS-5115
    • Inchi: 1S/C13H17NO/c1-3-4-5-11-8-10-6-7-12(15-2)9-13(10)14-11/h6-9,14H,3-5H2,1-2H3
    • InChI Key: HCCUCMVFJABXCO-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC2C=C(CCCC)NC=2C=1

Computed Properties

  • Exact Mass: 203.131014166g/mol
  • Monoisotopic Mass: 203.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 25Ų
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